Cas no 823202-96-6 (1,4,7,10,13-Pentaoxa-16-azacyclooctadecane, 16-(4-methylphenyl)-)
823202-96-6 structure
Product Name:1,4,7,10,13-Pentaoxa-16-azacyclooctadecane, 16-(4-methylphenyl)-
CAS No:823202-96-6
MF:C19H31NO5
MW:353.453146219254
CID:694799
PubChem ID:71419396
Update Time:2025-04-19
1,4,7,10,13-Pentaoxa-16-azacyclooctadecane, 16-(4-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
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- 1,4,7,10,13-Pentaoxa-16-azacyclooctadecane, 16-(4-methylphenyl)-
- 16-(4-methylphenyl)-1,4,7,10,13-pentaoxa-16-azacyclooctadecane
- DTXSID80838646
- 823202-96-6
- SCHEMBL4349589
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- Inchi: 1S/C19H31NO5/c1-18-2-4-19(5-3-18)20-6-8-21-10-12-23-14-16-25-17-15-24-13-11-22-9-7-20/h2-5H,6-17H2,1H3
- InChI Key: PRHGSIZVPITQSG-UHFFFAOYSA-N
- SMILES: O1CCOCCOCCOCCOCCN(C2C=CC(C)=CC=2)CC1
Computed Properties
- Exact Mass: 353.22022309g/mol
- Monoisotopic Mass: 353.22022309g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 1
- Complexity: 292
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 49.4Ų
1,4,7,10,13-Pentaoxa-16-azacyclooctadecane, 16-(4-methylphenyl)- Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
823202-96-6 (1,4,7,10,13-Pentaoxa-16-azacyclooctadecane, 16-(4-methylphenyl)-) Related Products
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